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Compound of Interest

Compound Name: Totu

Cat. No.: B1148498 Get Quote

For researchers, scientists, and drug development professionals engaged in the intricate

process of peptide synthesis, the choice of coupling reagent is paramount to achieving high

yields, purity, and stereochemical integrity. This technical guide provides a comprehensive

overview of TOTU (O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N',N'-tetramethyluronium

tetrafluoroborate), a highly effective uronium-based coupling reagent.

Core Chemical and Physical Properties
TOTU is a white to off-white crystalline powder valued for its high reactivity and solubility in

common organic solvents used in peptide synthesis.[1] Its key properties are summarized in

the table below.
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Property Value Reference

IUPAC Name

[({[(1-cyano-2-ethoxy-2-

oxoethylidene)amino]oxy}

(dimethylamino)methylidene)a

mino]dimethylmethanaminium;

tetrafluoroborate

[2]

CAS Number 136849-72-4 [1]

Molecular Formula C₁₀H₁₇BF₄N₄O₃ [1]

Molecular Weight 328.07 g/mol [2]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 144.00 °C [2]

Storage Conditions

2°C - 8°C, keep dry, under

inert gas (e.g., Nitrogen),

protect from light

[2]

Performance Characteristics
While extensive quantitative comparative studies are not readily available in publicly accessible

literature, the consensus within the field highlights TOTU's exceptional performance,

particularly in minimizing racemization and ensuring high coupling efficiency.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/FT15567/136849-72-4-totu
https://www.luxembourg-bio.com/products/totu/
https://www.luxembourg-bio.com/products/totu/
https://www.biosynth.com/p/FT15567/136849-72-4-totu
https://www.luxembourg-bio.com/products/totu/
https://www.biosynth.com/p/FT15567/136849-72-4-totu
https://www.biosynth.com/p/FT15567/136849-72-4-totu
https://www.benchchem.com/product/b1148498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Metric Description Reference

Coupling Efficiency

TOTU is recognized for its high

activation potential, leading to

efficient amide bond formation,

even in challenging

sequences.[1] It is considered

a highly effective coupling

reagent.[3]

[1][3]

Racemization Suppression

A key advantage of TOTU is its

ability to significantly suppress

racemization during peptide

coupling, which is critical for

maintaining the biological

activity of the final peptide.[4]

[4]

Byproduct Profile

The byproducts of TOTU-

mediated coupling,

tetramethylurea and ethyl 2-

hydroxyimino-2-cyanoacetate,

are water-soluble, facilitating

their removal during the

purification process.[1]

[1]

Reaction Kinetics

As a uronium salt, TOTU is

designed for rapid coupling

reactions, contributing to faster

overall synthesis times.[5]

[5]

Signaling Pathways and Mechanisms of Action
The efficacy of TOTU lies in its ability to rapidly activate the carboxylic acid of an N-protected

amino acid, forming a highly reactive acyl oxime intermediate. This intermediate is then

susceptible to nucleophilic attack by the free amine of the growing peptide chain, leading to the

formation of a stable amide bond with minimal risk of racemization.
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Caption: Mechanism of TOTU-mediated peptide coupling.

Experimental Protocols
The following are generalized protocols for the use of TOTU in solid-phase and solution-phase

peptide synthesis. Researchers should optimize these protocols based on the specific

requirements of their target peptide.

Solid-Phase Peptide Synthesis (SPPS) Workflow
This workflow outlines the key steps in a typical Fmoc-based solid-phase peptide synthesis

cycle using TOTU.
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Peptide Synthesis Strategy

Amino Acid Protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.bachem.com/articles/peptides/efficient-peptide-synthesis-a-guide-to-coupling-reagents-additives/
https://pubmed.ncbi.nlm.nih.gov/8686928/
https://pubmed.ncbi.nlm.nih.gov/8686928/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/coupling-reagents/
https://www.benchchem.com/product/b1148498#chemical-structure-of-totu-peptide-reagent
https://www.benchchem.com/product/b1148498#chemical-structure-of-totu-peptide-reagent
https://www.benchchem.com/product/b1148498#chemical-structure-of-totu-peptide-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1148498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

